(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone
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Description
(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone is a useful research compound. Its molecular formula is C22H25N3O3S2 and its molecular weight is 443.58. The purity is usually 95%.
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Scientific Research Applications
Hemodynamic Effects and Cardiovascular Applications
The compound AR-L 115 BS, chemically related to the molecule , has been studied extensively for its cardiovascular effects. Research indicates that AR-L 115 BS can decrease preload on the heart and enhance cardiac output, suggesting a combined positive-inotropic and vasodilating action. This property makes it potentially useful for treating conditions like acute myocardial infarction and coronary artery disease by improving hemodynamic parameters without significant side effects (Nebel, Sabin, & Surawitzki, 1981), (Weikl, Kohlschütter, Durst, & Lang, 1981), (Ruffmann, Mehmel, & Kübler, 1981).
Neuropharmacological Applications
The compound's neuropharmacological applications have been explored, particularly in the context of negatively reinforced learning. Studies suggest that antagonists related to the chemical structure of the compound can affect aversive learning and memory processes. This indicates potential applications in understanding and treating neurological disorders or conditions associated with learning and memory (Gravius, Pietraszek, Schäfer, Schmidt, & Danysz, 2005).
Metabolic and Elimination Studies
The compound's metabolic pathways and elimination have been subjects of research, highlighting the importance of understanding how it is processed in the body, potentially informing dosing and treatment strategies in medical contexts. The identification of metabolites and the understanding of excretion patterns are crucial for evaluating the safety and effectiveness of therapeutic agents (Kulp, Knize, Malfatti, Salmon, & Felton, 2000).
properties
IUPAC Name |
[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-pyrrolidin-1-ylsulfonylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O3S2/c1-17-4-6-18(7-5-17)16-29-22-23-12-15-25(22)21(26)19-8-10-20(11-9-19)30(27,28)24-13-2-3-14-24/h4-11H,2-3,12-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSSLFFLWSCLLTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NCCN2C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.